Cas no 1256792-27-4 (Methyl 2-fluoro-5-hydroxyisonicotinate)

• Product Name: Methyl 2-fluoro-5-hydroxyisonicotinate
• CAS No: 1256792-27-4
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 4905561
• PubChem ID: 129917204
• Update Time: 2025-10-28

Methyl 2-fluoro-5-hydroxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-hydroxyisonicotinate
• G14736
• 1256792-27-4

• Inchi： 1S/C7H6FNO3/c1-12-7(11)4-2-6(8)9-3-5(4)10/h2-3,10H,1H3
• InChI Key： KPCKZTLGKBZFCY-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=C(C=N1)O

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-fluoro-5-hydroxyisonicotinate

Methyl 2-Fluoro-5-Hydroxyisonicotinate (CAS No. 1256792-27-4): An Overview of Its Structure, Synthesis, and Biological Applications

Methyl 2-fluoro-5-hydroxyisonicotinate (CAS No. 1256792-27-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorine and hydroxyl substituents, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of Methyl 2-fluoro-5-hydroxyisonicotinate is composed of a pyridine ring with a methyl ester group at the 3-position, a fluorine atom at the 2-position, and a hydroxyl group at the 5-position. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacokinetic properties of lead molecules. The presence of a fluorine atom in Methyl 2-fluoro-5-hydroxyisonicotinate can significantly influence its metabolic stability, lipophilicity, and binding affinity to target proteins. These properties are essential for optimizing drug candidates for improved efficacy and reduced side effects.

The synthesis of Methyl 2-fluoro-5-hydroxyisonicotinate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 2-fluoro-5-hydroxypyridine with methyl chloroformate under appropriate conditions. This method provides high yields and purity, making it suitable for large-scale production. Another synthetic route involves the selective fluorination and hydroxylation of methyl isonicotinate derivatives, which offers greater flexibility in terms of functional group manipulation.

In terms of biological applications, Methyl 2-fluoro-5-hydroxyisonicotinate has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been explored for its neuroprotective properties, particularly in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The mechanism of action of Methyl 2-fluoro-5-hydroxyisonicotinate is not yet fully understood, but preliminary findings suggest that it may modulate key signaling pathways involved in inflammation and neuroprotection. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses. Furthermore, it may also interact with other cellular targets such as G-protein coupled receptors (GPCRs) and ion channels, contributing to its multifaceted biological effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 2-fluoro-5-hydroxyisonicotinate in human subjects. Early results from phase I trials have shown promising safety profiles, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, Methyl 2-fluoro-5-hydroxyisonicotinate (CAS No. 1256792-27-4) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and potential therapeutic applications. Ongoing research efforts aim to elucidate its mechanism of action and optimize its pharmacological properties for use in treating various diseases.